Methyl 2-(3-bromoquinolin-6-yl)acetate
Cat. No. B1396709
M. Wt: 280.12 g/mol
InChI Key: YOLWDFNEQGOTLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][C:3]([CH2:4][c:5]1[cH:6][c:7]2[cH:8][c:9]([Br:15])[cH:10][n:11][c:12]2[cH:13][cH:14]1)=[O:16].[Na+:18].[OH-:17]>>[O:2]=[C:3]([CH2:4][c:5]1[cH:6][c:7]2[cH:8][c:9]([Br:15])[cH:10][n:11][c:12]2[cH:13][cH:14]1)[OH:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)Cc1ccc2ncc(Br)cc2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)Cc1ccc2ncc(Br)cc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
